Cas no 7151-73-7 (2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]-)

• Product Name: 2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]-
• CAS No: 7151-73-7
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 581001
• PubChem ID: 250650
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]-
• 2-(2-oxochromen-3-yl)ethyl acetate
• 2-(2-oxo-2h-chromen-3-yl)ethyl acetate
• AC1L5I52
• AC1Q66PU
• AG-J-37145
• AR-1C6940
• CTK5D4478
• NSC70309
• NSC-70309
• NCI60_036823
• DTXSID10290672
• CHEMBL1991214
• 7151-73-7

• Inchi： 1S/C13H12O4/c1-9(14)16-7-6-11-8-10-4-2-3-5-12(10)17-13(11)15/h2-5,8H,6-7H2,1H3
• InChI Key： LAPPZRPGVSNZCR-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)CCOC(C)=O)=O

Computed Properties

• Exact Mass: 232.07400
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 56.51000
• LogP: 1.89860